Cas no 103304-77-4 (Glycine, N,N'-[(2E)-1,4-dioxo-2-butene-1,4-diyl]bis-)

• Product Name: Glycine, N,N'-[(2E)-1,4-dioxo-2-butene-1,4-diyl]bis-
• CAS No: 103304-77-4
• MF: C₈H₁₀N₂O₆
• MW: 230.174802303314
• CID: 1136671
• Update Time: 2024-07-27

Glycine, N,N'-[(2E)-1,4-dioxo-2-butene-1,4-diyl]bis- Chemical and Physical Properties

Names and Identifiers

• Glycine, N,N'-[(2E)-1,4-dioxo-2-butene-1,4-diyl]bis-
• Glycine, N,N'-[(2E)-1,4-dioxo-2-butene-1,4-diyl]bis- (9CI)

• Inchi： 1S/C8H10N2O6/c11-5(9-3-7(13)14)1-2-6(12)10-4-8(15)16/h1-2H,3-4H2,(H,9,11)(H,10,12)(H,13,14)(H,15,16)/b2-1+
• InChI Key： KNHSKQLZPYDQMG-OWOJBTEDSA-N
• SMILES： C(NCC(O)=O)(=O)/C=C/C(NCC(O)=O)=O

Computed Properties

• Exact Mass: 230.053886g/mol
• Monoisotopic Mass: 230.053886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 230.17g/mol
• XLogP3: -1.8
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.481±0.06 g/cm3(Predicted)
• Boiling Point: 730.4±60.0 °C(Predicted)
• pka: 3.22±0.10(Predicted)